Cas no 2228464-38-6 (2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine)

• Product Name: 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine
• CAS No: 2228464-38-6
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6292677
• PubChem ID: 165613928
• Update Time: 2025-10-11

2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine
• EN300-1747536
• 2228464-38-6

• Inchi： 1S/C10H17NS/c1-8-6-12-7-9(8)4-5-10(2,3)11/h6-7H,4-5,11H2,1-3H3
• InChI Key： ZDUFJWGLIOOTJW-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CCC(C)(C)N

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine

Introduction to 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine (CAS No. 2228464-38-6) and Its Emerging Applications in Chemical Biology

2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine, identified by its CAS number 2228464-38-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a butanamidine backbone conjugated with a thiophene ring, exhibits unique chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The molecular framework of 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine consists of a rigid thiophene core, which is a well-known pharmacophore in medicinal chemistry, linked to an amine-substituted butane chain. The presence of the methyl groups at the 2-position of the butanamidine moiety and the 4-position of the thiophene ring enhances its solubility and bioavailability, making it an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine with various biological targets. Studies suggest that this compound exhibits potential binding affinity to enzymes and receptors involved in inflammatory pathways, making it a valuable candidate for developing novel therapeutic agents. For instance, preliminary computational studies have indicated that it may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The thiophene ring in 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine is particularly noteworthy due to its ability to modulate electron density and influence the compound's reactivity. This feature has been exploited in designing molecules with enhanced pharmacological activity. In particular, the 3-substituted thiophene moiety has been shown to enhance binding interactions with certain protein targets, which could be leveraged for developing drugs with improved efficacy and selectivity.

In addition to its potential as an anti-inflammatory agent, 2-methyl-4-(4-methylthiophen-3-yl)butan-2-amine has also been investigated for its antimicrobial properties. Preliminary experimental studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain bacterial strains. This finding is particularly relevant in light of the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 2-methyl-4-(4-methylthiophen-3-yl)butan-2-am ine involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis route must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the synthesis process and improve scalability.

The biological evaluation of 2-methyl -4-(4 -methylthiophen -3 -yl)butan -2 -amine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins through techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies have provided valuable insights into the compound's binding mode and affinity, which are essential for rational drug design.

In vivo studies have further validated the potential therapeutic applications of 2-methyl -4-(4 -methylthiophen -3 -yl)butan -2 -amine. For example, animal models of inflammation have shown that this compound can reduce inflammatory markers and alleviate symptoms associated with chronic inflammation. These findings support its further development as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future prospects of 2-methyl -4-(4 -methylthiophen -3 -yl)butan -2 -amine are promising, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design. Additionally, exploring its potential as a lead compound for drug development is an area of active investigation. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this field.

In conclusion, 2-methyl - 4-( 4 methylthiophen 3 yl ) butan 2 am ine (CAS No. 2228464 38 6) is a versatile molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, 2 methyl 4 ( 4 methylthiophen 3 yl ) butan 2 am ine is poised to play a crucial role in advancing drug discovery efforts worldwide.